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Compound of Interest

Compound Name: C10H14MnO4

CAS No.: 14024-58-9

Cat. No.: B083462 Get Quote

Immediate Action Required: Verify the identity of the compound before proceeding.[1] The

molecular formula C10H14MnO4 corresponds to Manganese(II) acetylacetonate (also known

as Mn(acac)₂).[1][2][3][4]

This compound is a coordination complex where manganese is chelated by acetylacetone

ligands.[1][3] Unlike simple inorganic manganese salts, the organic ligands render this

compound lipophilic (soluble in organic solvents).[1][2][3][4] This specific property dictates its

disposal pathway: it cannot be treated solely as inorganic heavy metal waste, nor can it be

treated solely as organic waste.[1][2][4] It requires a hybrid disposal strategy.
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Property Specification Operational Implication

Chemical Name Manganese(II) acetylacetonate Primary ID for waste labeling.

CAS Number 14024-58-9
Required for waste manifests.

[1][2][3][4][5]

Physical State Solid (Powder), Brown/Tan
Dust generation is a primary

inhalation risk.[1][2][3][4][6]

Solubility
Soluble in organic solvents

(DCM, Toluene)

Do not assume water solubility

for cleanup.[1][2][3][4]

Hazard Codes H315, H319, H335, H361
Irritant to eyes/skin; Suspected

reproductive toxin.[3][4][5]

Reactivity Radical Initiator / Catalyst

CRITICAL: Can trigger

exothermic polymerization if

mixed with monomers or

strong oxidizers.[1][4]

Pre-Disposal Assessment (The "Why" Behind the
Protocol)
As scientists, we must understand the mechanism of the hazard to manage it effectively.[1][4]

The Chelation Factor: The acetylacetonate ligands wrap the central manganese ion,

shielding its charge.[1][2][4] This allows the metal to penetrate cell membranes more easily

than ionic manganese, potentially increasing bioavailability and neurotoxicity (Manganism).

[1][2][3][4]

The Oxidative Risk: Mn(acac)₂ is frequently used as a catalyst for oxidation reactions.[1][2]

In a waste drum, if mixed with peroxides or oxidizing acids, it can lower the activation energy

for decomposition, leading to a runaway thermal event (fire/explosion).[2][3][4][5]

Core Directive: Never commingle Mn(acac)₂ waste with oxidizers (e.g., Hydrogen Peroxide,

Nitric Acid) or polymerization initiators.[2][3][4]
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Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Waste
Applicable for: Expired reagents, excess powder, spill cleanup residues.[2][4][5]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.[1][2]

[3][4] Avoid metal containers to prevent potential ligand exchange corrosion.[1][4]

Segregation: Isolate this stream. Do not mix with general "lab trash" or "sharps."

Labeling:

Primary Tag: "Hazardous Waste - Solid."[1][2][3][4][5]

Constituents: "Manganese(II) acetylacetonate."[1][2][6][7][8]

Hazard Checkbox: Toxic, Irritant.[1][4][6][7]

Storage: Store in a Satellite Accumulation Area (SAA) away from oxidizers until pickup.

Scenario B: Disposal of Liquid Waste (Solutions)
Applicable for: Reaction mixtures, mother liquors.[2][3][4][5]

Solvent Identification: Determine the primary solvent carrier.[1]

If Organic (DCM, Toluene, THF): Segregate into "Organic Waste - Heavy Metal

Contaminated."[1][2][3][4][5]

If Aqueous:[2][4] Segregate into "Aqueous Waste - Heavy Metal Contaminated."[1][2][3][4]

[5]

Chelation Breaking (Advanced): If the facility requires metal precipitation, the organic ligand

must be destroyed first (usually via advanced oxidation processes), or the Mn must be

stripped with strong acid.[1][2] Do not attempt this in the SAA. Send the solution as-is to the

waste vendor.

Volume Limit: Do not fill containers >90% to allow for thermal expansion.
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Scenario C: Emergency Spill Cleanup
PPE: N95 respirator (minimum) or P100 to prevent dust inhalation.[1][2] Nitrile gloves

(double gloved).

Containment: Do not dry sweep.[1] Dry sweeping generates neurotoxic dust.[1][4]

Method:

Cover the spill with wet paper towels or an inert absorbent (vermiculite) dampened with

water.[1][2]

Scoop the damp material into a waste container.[1][4]

Wipe the surface with a soapy water solution (surfactants help lift the lipophilic complex).

[1][2]

Decision Logic & Workflow
The following diagram illustrates the decision-making process for segregating C10H14MnO4
waste streams.
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Waste Assessment:
C10H14MnO4 (Mn(acac)2)

Determine Physical State

Solid Waste
(Powder/Residue)

Liquid Waste
(Solution)

Place in HDPE/Glass Jar
Label: 'Solid Hazardous Waste - Manganese' Identify Solvent Base

Transfer to EHS/Waste Vendor
(RCRA Assessment)

Organic Solvent
(DCM, THF, Toluene)

Aqueous Solvent
(Water/Buffer)

Segregate: 'Organic Waste + Heavy Metal'
DO NOT MIX WITH OXIDIZERS

Segregate: 'Aqueous Waste + Heavy Metal'
Check pH

Click to download full resolution via product page

Figure 1: Decision tree for the segregation of Manganese(II) acetylacetonate waste. Note the

critical control point regarding oxidizers in organic waste streams.

Regulatory Compliance (USA Focus)
RCRA Status: Manganese compounds are not typically "P" or "U" listed wastes under 40

CFR 261.33 unless the commercial chemical product is discarded unused.[1] However, they

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b083462?utm_src=pdf-body-img
https://pubchem.ncbi.nlm.nih.gov/compound/Permanganate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


almost always fall under State-Specific Regulated Waste (e.g., California Title 22) due to

heavy metal toxicity.[2][3][4][5]

SARA Title III: Manganese compounds are subject to Section 313 reporting requirements.[1]

[2][9]

Waste Codes:

If the solvent is flammable (e.g., Toluene): D001 (Ignitable).[1][2][3][4]

If no characteristic solvent: Usually classified as Non-RCRA Hazardous Waste (depending

on state) or State-Regulated Heavy Metal Waste.[1][2][3][4]

Self-Validating Protocol Check: Before closing the waste container, ask: Does this container

contain any peroxides or nitric acid? If yes, STOP. You are creating a potential bomb.[1][4]

Segregate immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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